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Compound of Interest

Compound Name: Disperse Blue 183

Cat. No.: B1345753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the performance characteristics of two

widely used disperse dyes, Disperse Blue 183 and Disperse Blue 79. The information

presented is collated from technical data sheets and scientific literature to assist in the

selection of the appropriate dye for specific research and development applications. This

comparison focuses on their performance in textile applications, particularly on polyester, and

delves into their toxicological and environmental profiles.

Physicochemical and Application Performance
Disperse Blue 183 and Disperse Blue 79 are both monoazo disperse dyes utilized for their

excellent affinity for hydrophobic fibers like polyester. They are appreciated for achieving deep

navy and blue shades. While both are suitable for high-temperature dyeing processes, their

fastness properties and performance can differ.

Disperse Blue 183 is noted for its exceptional overall fastness, including high resistance to

light and sublimation. It is often used for dyeing polyester and its blends, particularly for

achieving deep and vibrant colors.[1]

Disperse Blue 79 is also a staple for producing navy and black shades on polyester and is

recognized for its good sublimation fastness.[2][3] It is suitable for high-temperature, high-

pressure dyeing methods.[4]
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Below is a summary of their performance characteristics based on available data.

Table 1: Comparative Performance and Fastness
Properties

Property Disperse Blue 183 Disperse Blue 79
Test Method
(Typical)

Chemical Class Single Azo Single Azo -

Molecular Formula C₂₀H₂₁BrN₆O₃ C₂₄H₂₇BrN₆O₁₀ -

Molecular Weight 473.32 g/mol 639.41 g/mol -

Typical Application

Dyeing of polyester

and blended fabrics

for deep colors.[1]

Dyeing and printing of

polyester and its

blends for navy and

black shades.[4][5]

-

Light Fastness 5 4 ISO 105-B02

Wash Fastness

(Staining)
4-5 4-5 ISO 105-C06

Wash Fastness

(Fading)
5 5 ISO 105-C06

Sublimation Fastness 4 4-5 ISO 105-P01

Rubbing Fastness

(Dry)
4-5 4 ISO 105-X12

Rubbing Fastness

(Wet)
4-5 4-5 ISO 105-X12

Perspiration Fastness

(Alkali - Staining)
5 4-5 ISO 105-E04

Perspiration Fastness

(Alkali - Fading)
5 5 ISO 105-E04
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The fastness properties listed above are typically determined using standardized international

testing methods. Below are outlines of the general experimental protocols for these key tests.

Light Fastness (ISO 105-B02)
This test evaluates the resistance of the color to fading when exposed to an artificial light

source that mimics natural daylight.

Specimen Preparation: A dyed textile specimen of a specified size is prepared.

Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions of

temperature and humidity.

Evaluation: The change in color of the exposed specimen is assessed by comparing it with a

set of blue wool standards (rated 1-8, where 8 is the highest fastness).

Wash Fastness (ISO 105-C06)
This method assesses the resistance of the color to domestic and commercial laundering.

Specimen Preparation: A dyed specimen is stitched together with a multifiber adjacent fabric

(containing strips of different common fibers like cotton, nylon, polyester, etc.).

Washing: The composite specimen is placed in a stainless steel container with a specified

volume of soap solution and stainless steel balls (to simulate mechanical action). The

container is then agitated in a laundering machine at a specified temperature and for a set

duration.

Evaluation: After washing and drying, the change in color of the specimen (fading) and the

degree of staining on the adjacent multifiber fabric are evaluated using grey scales (rated 1-

5, where 5 is no change/staining).[6]

Sublimation Fastness (ISO 105-P01)
This test determines the resistance of the color to sublimation (transition from solid to gas)

when subjected to dry heat.

Specimen Preparation: A dyed specimen is placed in contact with a white adjacent fabric.
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Heat Treatment: The composite specimen is placed in a heating device at a specified

temperature (e.g., 180°C, 210°C) for a set time (e.g., 30 seconds).[7]

Evaluation: The change in color of the original specimen and the staining of the adjacent

fabric are assessed using grey scales.

Rubbing Fastness (ISO 105-X12)
This test evaluates the amount of color transferred from the surface of a colored textile to other

surfaces by rubbing.

Specimen Preparation: The dyed fabric is mounted on the base of a crockmeter.

Rubbing: A standard white cotton cloth (crocking cloth), either dry or wet with a specified

amount of water, is rubbed against the specimen for a set number of cycles under a

specified pressure.

Evaluation: The degree of color transferred to the white crocking cloth is assessed using a

grey scale for staining.[8][9]

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the comparative performance testing of

disperse dyes on polyester fabric.
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Caption: Workflow for Comparative Dye Performance Evaluation.
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Toxicological and Environmental Profile
Both Disperse Blue 183 and Disperse Blue 79 are azo dyes, a class of compounds that has

been studied for its potential toxicological and environmental impacts. The reductive cleavage

of the azo bond can lead to the formation of aromatic amines, some of which are known to be

mutagenic or carcinogenic.[10]

Disperse Blue 183
A safety data sheet for Disperse Blue 183 suggests that it is not classified as acutely toxic, a

skin or respiratory sensitizer, or mutagenic.

Disperse Blue 79
Disperse Blue 79 contains a 2-bromo-4,6-dinitroaniline moiety, which is a derivative of

dinitroaniline. Some dinitroaniline compounds have been shown to induce genotoxicity.[11]

Studies on Disperse Blue 79 have indicated a low potential for teratogenic toxicity in rats.

However, like many azo dyes, it is considered toxic to aquatic life. There is also evidence

suggesting that Disperse Blue 79 can be a contact allergen in textiles.

Potential Toxicological Pathway
The following diagram illustrates a generalized potential pathway for the toxicological effects of

azo dyes containing dinitroaniline moieties. It is important to note that this is a generalized

pathway and may not be specific to Disperse Blue 79.
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Caption: Generalized Toxicological Pathway for Azo Dyes.
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Conclusion
Both Disperse Blue 183 and Disperse Blue 79 are effective colorants for polyester, offering

good to excellent fastness properties required for many textile applications. Disperse Blue 183
appears to have a slight advantage in light fastness based on the available data. Disperse Blue

79, while having very good sublimation fastness, has been flagged for potential allergenic

effects and, due to its chemical structure, warrants careful consideration of its toxicological

profile.

The choice between these two dyes will ultimately depend on the specific performance

requirements of the end product, with Disperse Blue 183 being a strong candidate for

applications demanding high light fastness and a more favorable toxicological profile based on

current classifications. For applications where exceptional sublimation fastness is the primary

concern, Disperse Blue 79 remains a viable, albeit more scrutinized, option. Further

comparative studies under identical conditions would be beneficial for a more definitive

conclusion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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